Cas no 270250-62-9 (ethyl 2-amino-5-phenylpentanoate)

• Product Name: ethyl 2-amino-5-phenylpentanoate
• CAS No: 270250-62-9
• MF: C₁₃H₂₀ClNO₂
• MW: 257.75640296936
• CID: 2146432
• PubChem ID: 15486427
• Update Time: 2025-05-23

ethyl 2-amino-5-phenylpentanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-amino-5-phenylpentanoate
• Ethyl 2-amino-5-phenylpentanoate HCl
• Ethyl 2-amino-5-phenylpentanoate hydrochloride
• Ethyl (R)-2-amino-5-phenylpentanoate HCl
• Ethyl (R)-2-amino-5-phenylpentanoate hydrochloride

• Inchi： 1S/C13H19NO2.ClH/c1-2-16-13(15)12(14)10-6-9-11-7-4-3-5-8-11;/h3-5,7-8,12H,2,6,9-10,14H2,1H3;1H
• InChI Key： WOOKDZRTHXBTJE-UHFFFAOYSA-N
• SMILES： Cl.O(CC)C(C(CCCC1C=CC=CC=1)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 200
• Topological Polar Surface Area: 52.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on ethyl 2-amino-5-phenylpentanoate

Ethyl 2-Amino-5-Phenylpentanoate: A Comprehensive Overview

Ethyl 2-amino-5-phenylpentanoate, identified by the CAS number 270250-62-9, is a versatile organic compound with significant applications in various fields. This compound is a derivative of amino acids, specifically designed to enhance solubility and stability in different chemical environments. Its structure consists of a pentanoate backbone with an ethyl ester group, a phenyl substituent, and an amino group at the second carbon position. These structural features make it a valuable intermediate in the synthesis of bioactive molecules and pharmaceutical agents.

The synthesis of ethyl 2-amino-5-phenylpentanoate involves a multi-step process, typically starting from phenylacetic acid or related compounds. The introduction of the amino group and the esterification step are critical in determining the final product's properties. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste. These improvements have made ethyl 2-amino-5-phenylpentanoate more accessible for large-scale applications.

In terms of applications, ethyl 2-amino-5-phenylpentanoate has found extensive use in the pharmaceutical industry as a building block for peptide synthesis. Its ability to form stable amide bonds makes it ideal for constructing complex molecules with specific biological activities. For instance, researchers have utilized this compound to develop novel antibiotics and anticancer agents, leveraging its unique chemical properties to enhance drug efficacy and reduce side effects.

Beyond pharmaceuticals, ethyl 2-amino-5-phenylpentanoate has also gained attention in the field of materials science. Its ability to act as a chelating agent has led to its use in the development of advanced polymers and coatings with improved mechanical and thermal properties. Recent studies have demonstrated its potential in creating biodegradable materials, addressing the growing demand for sustainable solutions in manufacturing.

The biological activity of ethyl 2-amino-5-phenylpentanoate has been extensively studied, particularly its role in enzyme inhibition and receptor binding. Experimental data suggest that this compound exhibits selective binding to certain protein targets, making it a promising candidate for therapeutic interventions. For example, ongoing clinical trials are investigating its potential as an anti-inflammatory agent, with preliminary results indicating significant reduction in inflammatory markers without adverse effects.

From a structural perspective, the phenyl group in ethyl 2-amino-5-phenylpentanoate contributes to its aromaticity and hydrophobicity, enhancing its ability to interact with lipid membranes. This property is particularly advantageous in drug delivery systems, where it can serve as a carrier for hydrophobic drugs, improving their bioavailability. Recent innovations in nanotechnology have further expanded its utility, enabling the creation of targeted drug delivery vehicles with enhanced precision.

In conclusion, ethyl 2-amino-5-phenylpentanoate (CAS No. 270250-62-9) stands out as a multifaceted compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with advancements in synthetic methodologies and biological research, positions it as a key player in modern scientific innovation. As ongoing studies continue to uncover new potentials for this compound, its role in shaping future technologies and therapies is expected to grow significantly.